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Compound of Interest

Compound Name:
3-(2-Chlorophenyl)propan-1-amine

hydrochloride

CAS No.: 879663-52-2

Cat. No.: B1452947

Get Quote

This guide outlines the scientifically validated disposal protocols for 3-(2-
Chlorophenyl)propan-1-amine hydrochloride (CAS: 18655-48-6). It is designed for

laboratory personnel requiring immediate, actionable safety directives.[1]

Core Directive: The "Cradle-to-Grave"
Responsibility
As researchers, our responsibility does not end when the experiment concludes. Proper

disposal is a continuation of the scientific method—requiring the same precision and logic as

synthesis or analysis.

Operational Reality: This compound is a halogenated organic amine salt. Its disposal pathway

is dictated by two critical chemical features:

The Amine Functionality: Susceptible to nitrosation; must be strictly segregated from

nitrosating agents (e.g., nitrites) to prevent the formation of carcinogenic nitrosamines.
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The Chlorine Substituent: Classifies this material as halogenated waste, which often requires

specific high-temperature incineration protocols distinct from non-halogenated organics to

prevent dioxin formation during combustion.

Hazard Identification & Physical Properties
Before handling waste, verify the material against the following profile to ensure the correct

safety protocols are active.

Table 1: Chemical Safety Profile

Property Specification Operational Implication

CAS Number 18655-48-6
Use for waste manifesting and

inventory tracking.

Molecular Formula C₉H₁₂ClN[2][3] · HCl

Halogenated: Requires

halogen-compatible waste

stream.

Physical State Solid (Crystalline Powder)

Dust generation is the primary

exposure vector during

disposal.

GHS Classification
Acute Tox. 4 (Oral); Skin Irrit.

2; Eye Irrit.[4] 2A

Warning: PPE (Gloves,

Goggles, Lab Coat) is non-

negotiable.

Acidity Acidic in solution (HCl salt)
Potential to corrode metal

containers if dissolved in water.

Pre-Disposal Planning: Segregation Logic
Effective disposal begins with segregation.[1] Mixing incompatible waste streams is the most

common cause of laboratory accidents during waste storage.

Critical Segregation Rules:

Do NOT mix with Oxidizers: Risk of exothermic reaction.
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Do NOT mix with Nitrites/Nitrates: Risk of forming N-nitroso compounds (potent

carcinogens).

Do NOT mix with Strong Bases: Liberates the free amine, changing volatility and odor

profiles.

Visualizing the Waste Stream Decision Matrix
The following logic flow dictates how to categorize the waste at the bench level.
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Waste Generation:
3-(2-Chlorophenyl)propan-1-amine HCl

Is the waste Solid or Liquid?

Liquid Solution

Dissolved

Solid / Powder

Pure/Residue

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(e.g., MeOH, Water)

No Halogens

Stream A: Halogenated
Liquid Waste

Dispose *Preferred for this compound
due to Cl atom

Stream C: Solid Hazardous
Waste (Halogenated)

Bag & Tag

Stream B: Non-Halogenated
Liquid Waste

(Trace Halogens <1%)

Click to download full resolution via product page

Caption: Figure 1. Decision matrix for segregating 3-(2-Chlorophenyl)propan-1-amine HCl

waste. Note that the presence of the chlorine atom often defaults the waste to "Halogenated"

streams in strict compliance protocols.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Use this for expired reagents, contaminated weighing boats, or spill cleanup debris.

PPE Verification: Don nitrile gloves (double-gloving recommended), safety goggles, and a

lab coat. Ensure the fume hood is operational.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Avoid metal

containers due to the potential acidity of the hydrochloride salt.

Transfer:

Place the waste container inside the fume hood.

Transfer the solid carefully to avoid dust generation.[1][5] If the powder is fine, use a damp

paper towel to wipe the area and add the towel to the waste.

Labeling: Affix a hazardous waste tag immediately.

Chemical Name: 3-(2-Chlorophenyl)propan-1-amine hydrochloride.

Hazard Checkboxes: Toxic, Irritant.[4]

Constituents: 100%.

Closure: Screw the lid down tightly. Do not leave a funnel in the bottle.

Protocol B: Liquid Waste Disposal (Reaction
Mixtures/Stock Solutions)
Use this for HPLC waste, mother liquors, or dissolved stock.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

nitric acid waste) or active nitrites.

Stream Selection:
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If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste carboy.

If dissolved in Methanol or Water: Check facility rules. Because the molecule itself

contains Chlorine, strict facilities require this to go into Halogenated Waste to prevent

contamination of fuel-blending streams used for non-halogenated solvents.

Recommendation: Default to Halogenated Waste.

Transfer: Pour slowly using a funnel to prevent splashing.

Rinsing: Triple-rinse the empty reagent vessel with a small volume of the compatible solvent

and add the rinsate to the waste container.[6]

Spill Management & Emergency Disposal
In the event of a benchtop spill, immediate containment is necessary to prevent aerosolization

of the hydrochloride salt.

1. Alert & Isolate
Notify personnel, demarcate area

2. PPE Escalation
Add N95/Respirator if dust is visible

3. Containment
Cover with damp absorbent pads

(Prevents dust)

4. Cleanup
Scoop material; Triple wash surface

with soap/water

5. Disposal
Place all pads/gloves in
Solid Hazardous Waste

Click to download full resolution via product page

Caption: Figure 2.[4][5][7] Emergency response workflow for solid spills. The critical step is

"Containment" using damp pads to prevent inhalation of dust.

Regulatory Compliance (EPA/RCRA Context)
While 3-(2-Chlorophenyl)propan-1-amine hydrochloride is not explicitly listed on the EPA's

P-list (acutely hazardous) or U-list (toxic), it must be characterized by the generator.

Waste Determination: Under RCRA (40 CFR 262.11), this material is a Hazardous Chemical

Waste due to its toxicity and halogenated organic nature.

Drain Disposal:Strictly Prohibited. The hydrochloride salt is water-soluble, but introduction

into the sanitary sewer is a violation of the Clean Water Act due to aquatic toxicity risks

associated with chlorinated amines.
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Final Disposition: The standard industry method for this compound is High-Temperature

Incineration with acid gas scrubbing (to handle the HCl and Cl combustion products).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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